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Quantitative Data on Tetrahydroharman

The following table summarizes key data

Tetrahydroharmane) found in the search results.

Get Quote

related to Tetrahydroharman (also known

as

Aspect Data /| Context Source | Method Details
Occurrence in Identified in cereal Metabolomic analysis First reported
Food vinegars (FMV, ZAV, SAV, using GC-MS, LC-MS, identification in vinegar;

SBV, JBV) [1].

Toxicology Can lead to poisoning with
effects including nausea,
vomiting, audiovisual
hallucinations, irritability,
dyskinesia, and confusion

[2].

and Chemical Isotope
Labeling (CIL) LC-MS

[1].

Systematic review of
toxicological literature

2].

part of the complex
metabolome.

Toxic effects are
documented from
botanical preparations
containing B-Carboline
alkaloids.
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Aspect Data / Context Source | Method Details

Pharmacological Part of the 3-Carboline Broad pharmacological Activity is context-

Activity alkaloid family, which screening and review dependent; some [3-
exhibits anti-tumor, anti- [2]. Carbolines are
oxidation, anti- neurotoxic while others
inflammatory, and are neuroprotective.

antibacterial properties [2].

Experimental Protocols for Cross-Reactivity

While specific protocols for Tetrahydroharman were not detailed, the following general experimental

approaches for assessing cross-reactivity are highly relevant to your topic.

¢ Immunoassay Cross-Reactivity Studies: As demonstrated in studies with designer drugs, a key
method involves 2D molecular similarity analysis [3]. The workflow typically includes:
o Building a virtual chemical library of target and test compounds.
o Calculating the 2D similarity (e.g., using MDL keys/fingerprints) between the test compound and
the target molecule of the immunoassay.
o Correlating the similarity scores with empirical cross-reactivity data (e.g., from ELISA) to predict
which compounds are likely to cross-react.
o Using Receiver Operating Characteristic (ROC) curve analysis to evaluate the predictive power
of the similarity method [3].
¢ Tissue Cross-Reactivity (TCR) Studies: For broader biological binding assessment, TCR studies
are conducted via immunohistochemistry (IHC) [4].
o A panel of up to 38 different types of frozen human or animal tissue sections is prepared.
o The test biologic (e.g., an antibody) is applied to the tissue samples.
o The staining profiles are analyzed to identify specific, non-specific, and unintended binding
across tissues.
o This method is crucial for the regulatory IND/CTA process in drug development to identify
potential off-target effects and select relevant animal species for toxicology [4].

Visualizing a Cross-Reactivity Study Workflow

Based on the described methodologies, here is a diagram outlining a generalized workflow for conducting a

cross-reactivity study, applicable to immunoassays or tissue-based studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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